Cas no 13446-46-3 (Metaphosphoric acid(HPO3), ammonium salt (8CI,9CI))

• Product Name: Metaphosphoric acid(HPO3), ammonium salt (8CI,9CI)
• CAS No: 13446-46-3
• MF: H₄NO₃P
• MW: 97.0104207992554
• CID: 222957
• PubChem ID: 44147746
• Update Time: 2025-04-19

Metaphosphoric acid(HPO3), ammonium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Metaphosphoric acid(HPO3), ammonium salt (8CI,9CI)
• Ammonium metaphosphate
• 13446-46-3
• EINECS 236-597-1

• Inchi： 1S/H3N.HO3P/c;1-4(2)3/h1H3;(H,1,2,3)
• InChI Key： PYCBFXMWPVRTCC-UHFFFAOYSA-N
• SMILES： P(=O)(=O)O.N

Computed Properties

• Exact Mass: 96.99287999g/mol
• Monoisotopic Mass: 96.99287999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 46.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų